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Compound of Interest

Compound Name: PD-1-IN-22

Cat. No.: B15144720 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential safety and

logistical information for the proper disposal of PD-1-IN-22, a potent inhibitor of the PD-1/PD-L1

interaction.

Based on the Safety Data Sheet (SDS), PD-1-IN-22 is not classified as a hazardous substance

or mixture.[1] This classification is central to its disposal protocol. However, it is crucial to follow

standard laboratory safety practices and any local or institutional regulations for chemical waste

disposal.

Key Safety and Handling Information
Prior to disposal, it is important to be aware of the handling and storage recommendations for

PD-1-IN-22 to minimize any potential risks.
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Parameter Information Source

CAS Number 2349372-98-9 [1][2]

Molecular Formula C25H25N5O4 [1][2]

Appearance
Solid. Light yellow to light

brown.
[2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid dust

and aerosol formation. Use in

a well-ventilated area.

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Experimental Protocols
While specific experimental protocols involving PD-1-IN-22 will vary, the disposal procedure

outlined below should be considered the final step in any such workflow. The key principle is to

manage the waste generated from experiments in accordance with its non-hazardous

classification.

Disposal Procedures
As a non-hazardous substance, the disposal of PD-1-IN-22 is more straightforward than that of

hazardous materials. However, diligence and adherence to established laboratory protocols are

still necessary.

Step-by-Step Disposal Guidance:
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Decontamination: All labware and surfaces that have come into contact with PD-1-IN-22
should be decontaminated. The SDS for PD-1-IN-22 suggests scrubbing surfaces and

equipment with alcohol.[1]

Waste Collection:

Solid Waste: Unused or waste PD-1-IN-22 powder, along with any contaminated

consumables (e.g., weigh boats, pipette tips, gloves), should be collected in a designated,

clearly labeled waste container for non-hazardous chemical waste.

Liquid Waste: Solutions containing PD-1-IN-22 should be collected in a separate, sealed,

and clearly labeled container for non-hazardous liquid chemical waste. It is important not

to mix this with other waste streams, particularly hazardous ones.

Labeling: All waste containers must be clearly labeled with the contents ("Waste PD-1-IN-22"

or similar) and explicitly marked as "non-hazardous."

Storage Pending Disposal: Store the sealed waste containers in a designated and secure

area away from incompatible materials.

Final Disposal: Arrange for the disposal of the non-hazardous chemical waste through your

institution's environmental health and safety (EHS) office or a licensed waste disposal

contractor. Always follow your institution's specific procedures for waste pickup and disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of PD-1-IN-22.
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Caption: Disposal workflow for PD-1-IN-22.

Disclaimer: This information is based on the available Safety Data Sheet for PD-1-IN-22. It is

the user's responsibility to develop proper methods of handling and personal protection based

on the actual conditions of use and to comply with all local, state, and federal regulations

regarding waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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